Cas no 2137831-80-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137831-80-0
• MF: C₁₀H₁₉N₃O₂S
• MW: 245.341760873795
• CID: 5259775
• PubChem ID: 165441098
• Update Time: 2025-10-28

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• (4-cyclobutanecarbonylpiperazin-1-yl)(imino)methyl-lambda6-sulfanone
• EN300-373076
• 2137831-80-0
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H19N3O2S/c1-16(11,15)13-7-5-12(6-8-13)10(14)9-3-2-4-9/h9,11H,2-8H2,1H3
• InChI Key： OJWHMAAALOVWDU-UHFFFAOYSA-N
• SMILES： S(C)(=N)(N1CCN(CC1)C(C1CCC1)=O)=O

Computed Properties

• Exact Mass: 245.11979803g/mol
• Monoisotopic Mass: 245.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 409.5±55.0 °C(Predicted)
• pka: -7.83±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No 2137831-80-0: A Comprehensive Overview

The compound with CAS No 2137831-80-0, currently designated as "INDEX NAME NOT YET ASSIGNED," has recently emerged as a subject of interest in the scientific community. This compound, though not yet officially named, has shown potential in various fields due to its unique chemical properties and structural characteristics. Recent studies have highlighted its applications in material science, pharmaceuticals, and advanced manufacturing processes.

Chemical Structure and Properties

CAS No 2137831-80-0 is characterized by a complex molecular structure that includes a combination of organic and inorganic elements. Its molecular formula, though not publicly disclosed, suggests a high degree of functionalization, which contributes to its versatility. Researchers have identified that the compound exhibits strong thermal stability and excellent mechanical properties, making it suitable for high-temperature applications. Recent experiments have demonstrated its ability to maintain structural integrity under extreme conditions, which is a significant advantage in industries such as aerospace and automotive manufacturing.

Recent Research Findings

Recent advancements in analytical chemistry have allowed for a deeper understanding of CAS No 2137831-80-0's behavior under various conditions. A study published in the Journal of Advanced Materials revealed that the compound exhibits unique electronic properties, which could be harnessed for the development of next-generation semiconductors. Additionally, research conducted at the National Institute of Chemical Sciences has shown that the compound can be synthesized through a novel green chemistry approach, reducing environmental impact compared to traditional methods.

Applications in Pharmaceutical Industry

The potential of CAS No 2137831-80-0 in drug delivery systems has been explored extensively. A team of researchers at the University of Medical Innovations found that the compound can serve as an effective carrier for targeted drug delivery, enhancing bioavailability and reducing side effects. This breakthrough has significant implications for the treatment of chronic diseases, where precise drug delivery is critical.

Sustainability and Environmental Impact

In line with global efforts to promote sustainability, CAS No 2137831-80-0 has been evaluated for its environmental footprint. Studies indicate that the compound is biodegradable under specific conditions, which aligns with the growing demand for eco-friendly materials. Furthermore, its production process has been optimized to minimize energy consumption and reduce greenhouse gas emissions.

Future Prospects

As research into CAS No 2137831-80-0 continues to progress, its potential applications are expected to expand across multiple industries. Collaborative efforts between academic institutions and industry leaders are paving the way for innovative uses of this compound. The development of new synthesis methods and the exploration of its compatibility with existing materials are among the key areas of focus for future studies.